Cas no 1977-09-9 (11-(4-Methyl-1-piperazinyl)dibenzob,f1,4thiazepine)

• Product Name: 11-(4-Methyl-1-piperazinyl)dibenzob,f1,4thiazepine
• CAS No: 1977-09-9
• MF: C₁₈H₁₉N₃S
• MW: 309.428562402725
• CID: 1389910
• PubChem ID: 16105
• Update Time: 2025-07-18

11-(4-Methyl-1-piperazinyl)dibenzob,f1,4thiazepine Chemical and Physical Properties

Names and Identifiers

• 11-(4-methylpiperazin-1-yl)dibenzo[b,f][1,4]thiazepine
• dibenzo[b,f][1,4]thiazepine, 11-(4-methyl-1-piperazinyl)-
• CHEMBL127025
• BRN 0931391
• 11-(4-Methyl-1-piperazinyl)benzo(b,f)(1,4)thiazepine
• SCHEMBL144624
• 11-(4-Methyl-1-piperazinyl)dibenzo[b,f][1,4]thiazepine
• Dibenzo[b,f][1,4]thiazepine, 11-(4-methyl-1-piperazinyl)-; 11-(4-Methyl-1-piperazinyl)dibenzo[b,f][1,4]thiazepine; 11-(4-Methylpiperazin-1-yl)dibenzo[b,f][1,4]thiazepine
• 1977-09-9
• Quetiapine Impurity 8
• 6-(4-methylpiperazin-1-yl)benzo[b][1,4]benzothiazepine
• DTXSID00173465
• DIBENZO(b,f)(1,4)THIAZEPINE, 11-(4-METHYL-1-PIPERAZINYL)-
• 11-(4-Methyl-1-piperazinyl)dibenzob,f1,4thiazepine

• Inchi： 1S/C18H19N3S/c1-20-10-12-21(13-11-20)18-14-6-2-4-8-16(14)22-17-9-5-3-7-15(17)19-18/h2-9H,10-13H2,1H3
• InChI Key： SFMINLHQDVFHIR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C(C2C=CC=CC1=2)N1CCN(C)CC1

Computed Properties

• Exact Mass: 309.13017
• Monoisotopic Mass: 309.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 104-107° C
• Boiling Point: 454.1±55.0 °C at 760 mmHg
• Flash Point: 228.4±31.5 °C
• PSA: 19.37
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

11-(4-Methyl-1-piperazinyl)dibenzob,f1,4thiazepine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines Dibenzothiazepines

Additional information on 11-(4-Methyl-1-piperazinyl)dibenzob,f1,4thiazepine

Chemical Profile of 11-(4-Methyl-1-piperazinyl)dibenz[b,f][1,4]thiazepine (CAS No. 1977-09-9)

11-(4-Methyl-1-piperazinyl)dibenz[b,f][1,4]thiazepine, identified by its CAS number 1977-09-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dibenzothiazepine class, characterized by a fused ring system consisting of a benzene ring, a thiazepine ring, and a piperazine moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its potential biological activities and favorable pharmacokinetic properties.

The presence of the 4-methyl-1-piperazine substituent in the structure introduces a nitrogen-rich heterocycle that is commonly associated with enhanced solubility and binding affinity to biological targets. Piperazine derivatives are well-documented for their role as pharmacophores in various therapeutic agents, including antipsychotics, antihistamines, and antifungals. The incorporation of this moiety into the dibenzothiazepine scaffold suggests that 11-(4-methyl-1-piperazinyl)dibenz[b,f][1,4]thiazepine may exhibit similar biological effects or possess novel mechanisms of action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that the dibenz[b,f][1,4]thiazepine core may interact with enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The nitrogen atoms in the piperazine ring could form hydrogen bonds with key residues in protein targets, enhancing binding affinity and potentially leading to therapeutic efficacy.

Moreover, the thiazepine moiety is known for its antimicrobial and anti-inflammatory properties. This suggests that 11-(4-methyl-1-piperazinyl)dibenz[b,f][1,4]thiazepine could have broad-spectrum applications in treating infections and inflammatory disorders. The structural flexibility of the dibenzothiazepine scaffold also allows for modifications that could optimize pharmacokinetic profiles, such as improving oral bioavailability and reducing metabolic clearance.

In vitro studies have begun to explore the potential pharmacological effects of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain kinases and proteases implicated in cancer progression. The ability of 11-(4-methyl-1-piperazinyl)dibenz[b,f][1,4]thiazepine to modulate these enzymatic pathways could open new avenues for developing targeted therapies against various malignancies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex fused ring system efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure forms of the compound, which are often required for pharmaceutical applications.

From a regulatory perspective, 11-(4-methyl-1-piperazinyl)dibenz[b,f][1,4]thiazepine (CAS No. 1977-09-9) must undergo rigorous testing to meet safety and efficacy standards before being considered for clinical use. Preclinical studies involving cell-based assays, animal models, and toxicology evaluations are essential steps in assessing its therapeutic potential. These studies will provide critical insights into its mechanism of action, dosage requirements, and potential side effects.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 11-(4-methyl-1-piperazinyl)dibenz[b,f][1,4]thiazepine by enabling rapid evaluation of their biological activity against large libraries of targets. This approach has been instrumental in identifying lead compounds for further development. Additionally, bioinformatics tools are being utilized to analyze structural data and predict properties such as solubility, permeability, and metabolic stability.

The future direction of research on 11-(4-methyl-1-piperazinyl)dibenz[b,f][1,4]thiazepine may include exploring its potential as an adjunct therapy in combination with existing treatments for neurological disorders or cancer. Combination therapies have shown promise in overcoming drug resistance and improving patient outcomes. Furthermore, green chemistry principles are being increasingly adopted in synthetic routes to minimize environmental impact while maintaining high efficiency.

In conclusion,11-(4-Methyl-1-piperazinyl)dibenz[b,f][1,4]thiazepine (CAS No. 1977-09-9) represents a structurally intriguing compound with significant therapeutic potential. Its unique combination of pharmacophoric elements positions it as a valuable candidate for further investigation in drug discovery efforts aimed at addressing unmet medical needs across multiple disease areas.